Cas no 356574-17-9 (2-(2,5-Dimethoxyphenyl)-1,3-dioxoisoindoline-5-carboxylic Acid)

• Product Name: 2-(2,5-Dimethoxyphenyl)-1,3-dioxoisoindoline-5-carboxylic Acid
• CAS No: 356574-17-9
• MDL: MFCD01615561
• CID: 4646114
• Update Time: 2025-06-10

2-(2,5-Dimethoxyphenyl)-1,3-dioxoisoindoline-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethoxyphenyl)-1,3-dioxoisoindoline-5-carboxylic Acid

• MDL： MFCD01615561

Additional information on 2-(2,5-Dimethoxyphenyl)-1,3-dioxoisoindoline-5-carboxylic Acid

Research Brief on 2-(2,5-Dimethoxyphenyl)-1,3-dioxoisoindoline-5-carboxylic Acid (CAS: 356574-17-9)

2-(2,5-Dimethoxyphenyl)-1,3-dioxoisoindoline-5-carboxylic acid (CAS: 356574-17-9) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique isoindoline-1,3-dione core and carboxylic acid functionality, has been explored for its biological activity and utility as a building block in drug discovery. Recent studies have focused on its role as a key intermediate in the synthesis of novel therapeutic agents, particularly in the fields of oncology and neurodegenerative diseases.

Recent research has highlighted the compound's ability to modulate specific biological pathways, including its interaction with protein targets involved in inflammation and cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(2,5-dimethoxyphenyl)-1,3-dioxoisoindoline-5-carboxylic acid exhibit promising inhibitory effects against certain kinases implicated in cancer progression. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's potency and selectivity, paving the way for further preclinical development.

In addition to its pharmacological potential, this compound has also been investigated for its chemical properties. Its carboxylic acid moiety allows for facile derivatization, making it a versatile scaffold for the design of new chemical entities. A 2022 paper in Organic & Biomolecular Chemistry detailed an efficient synthetic route to 2-(2,5-dimethoxyphenyl)-1,3-dioxoisoindoline-5-carboxylic acid, emphasizing its scalability and applicability in high-throughput screening campaigns. The study reported a yield improvement of over 20% compared to previous methods, underscoring its practical utility in industrial settings.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic profile. Ongoing research aims to address these gaps, with particular focus on enhancing bioavailability and reducing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically relevant therapies.

In conclusion, 2-(2,5-dimethoxyphenyl)-1,3-dioxoisoindoline-5-carboxylic acid represents a promising candidate for further investigation in drug discovery. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers seeking to develop novel therapeutic agents. Future studies will likely explore its potential in combination therapies and its application in emerging areas such as targeted protein degradation.